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Compound of Interest

Compound Name: Btk-IN-19

Cat. No.: B15140693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Btk-IN-19 is a potent and reversible inhibitor of Bruton's tyrosine kinase (BTK).[1] BTK is a

critical non-receptor tyrosine kinase in the B-cell antigen receptor (BCR) and cytokine receptor

signaling pathways. Its dysregulation is implicated in various B-cell malignancies and

autoimmune diseases. Btk-IN-19 offers a valuable tool for in vitro and in vivo studies aimed at

understanding the role of BTK in these pathological conditions and for the development of

novel therapeutic agents. This document provides detailed application notes and protocols for

the effective use of Btk-IN-19 in a research setting.

Physicochemical Properties
Property Value Reference

Molecular Weight 445.34 g/mol [1]

Formula C₂₁H₂₂Cl₂N₆O [2]

Appearance Solid [2]

Mechanism of Action Reversible BTK inhibitor [1]
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Proper solubilization and storage of Btk-IN-19 are crucial for maintaining its activity and

ensuring experimental reproducibility.

Solubility Data
The solubility of Btk-IN-19 has been determined in common laboratory solvents. It is

recommended to perform a small-scale solubility test before preparing a large stock solution.

Solvent Solubility Notes

DMSO (Dimethyl Sulfoxide) ≥ 10 mM

For a similar compound, BTK

IN-1, the solubility in DMSO is

reported to be 77 mg/mL

(200.07 mM).[3] It is advisable

to use fresh, anhydrous DMSO

to avoid decreased solubility

due to moisture absorption.[3]

Ethanol Sparingly soluble

For a similar BTK inhibitor,

Fenebrutinib, the solubility in

ethanol is approximately 5

mg/mL. This suggests that Btk-

IN-19 may have limited

solubility in ethanol.

Stock Solution Preparation Protocol
This protocol provides a general guideline for preparing a Btk-IN-19 stock solution.

Materials:

Btk-IN-19 powder

Anhydrous DMSO

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

Equilibrate: Allow the vial of Btk-IN-19 powder to reach room temperature before opening to

prevent condensation.

Weighing: Accurately weigh the desired amount of Btk-IN-19 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM). To prepare a 10 mM stock solution, dissolve 4.45 mg of

Btk-IN-19 in 1 mL of DMSO.

Dissolution: Vortex the solution gently until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) or sonication can be used to aid

dissolution if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene

tubes. This will minimize freeze-thaw cycles, which can degrade the compound.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Storage and Stability
Proper storage is essential to maintain the integrity of Btk-IN-19 stock solutions.

Storage Condition Powder Stock Solution in DMSO

-20°C Up to 3 years
Up to 1 year (for a similar BTK

inhibitor)

-80°C
Up to 2 years (for a similar

BTK inhibitor)

Note: It is strongly recommended to avoid repeated freeze-thaw cycles of the stock solution.

For aqueous solutions, it is not recommended to store them for more than one day.
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Experimental Protocols
In Vitro Kinase Assay
This protocol outlines a general procedure for assessing the inhibitory activity of Btk-IN-19 on

BTK in a cell-free system.

Materials:

Recombinant active BTK enzyme

Kinase assay buffer

ATP

Substrate (e.g., a specific peptide or poly(Glu, Tyr) 4:1)

Btk-IN-19 stock solution

Detection reagent (e.g., ADP-Glo™ Kinase Assay)

96-well plates

Procedure:

Prepare Reagents: Thaw all reagents on ice. Prepare serial dilutions of Btk-IN-19 in kinase

assay buffer.

Enzyme and Inhibitor Incubation: Add the diluted Btk-IN-19 and recombinant BTK enzyme to

the wells of a 96-well plate. Incubate for a predetermined time (e.g., 15-30 minutes) at room

temperature to allow for inhibitor binding.

Initiate Reaction: Add the ATP and substrate solution to each well to start the kinase reaction.

Incubation: Incubate the plate at 30°C for the desired reaction time (e.g., 60 minutes).

Detection: Stop the reaction and measure the kinase activity using a suitable detection

reagent according to the manufacturer's instructions.
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Data Analysis: Calculate the IC₅₀ value of Btk-IN-19 by plotting the percentage of inhibition

against the logarithm of the inhibitor concentration.

Signaling Pathway and Experimental Workflow
BTK Signaling Pathway
Btk-IN-19 exerts its effect by inhibiting Bruton's tyrosine kinase (BTK), a key component of the

B-cell receptor (BCR) and Toll-like receptor (TLR) signaling pathways. Upon activation of these

receptors, BTK is recruited to the plasma membrane and phosphorylated, leading to the

activation of downstream signaling cascades, including the NF-κB pathway. This ultimately

results in the transcription of genes involved in cell proliferation, survival, and the production of

inflammatory cytokines.

Toll-like Receptor (TLR)

BTK NF-κB Inflammatory Cytokines
(e.g., IL-6, TNF-α)

Btk-IN-19

Click to download full resolution via product page

Caption: Btk-IN-19 inhibits BTK, blocking downstream NF-κB activation.

Experimental Workflow for Stock Preparation
The following diagram illustrates the logical flow for preparing a stock solution of Btk-IN-19.
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Caption: Workflow for preparing Btk-IN-19 stock solution.
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Safety Precautions
Btk-IN-19 is intended for research use only. Standard laboratory safety practices should be

followed when handling this compound. It is recommended to consult the Safety Data Sheet

(SDS) for detailed safety information. General precautions include:

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, wash the affected area immediately with plenty of water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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